Cas no 46496-80-4 (2-(Thiophene-2-carbonyl)benzoic Acid)
46496-80-4 structure
Product Name:2-(Thiophene-2-carbonyl)benzoic Acid
CAS No:46496-80-4
MF:C12H8O3S
MW:232.255122184753
MDL:MFCD00101021
CID:333328
PubChem ID:282654
Update Time:2025-04-19
2-(Thiophene-2-carbonyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-(2-thienylcarbonyl)-
- 2-(2-Thienylcarbonyl)benzoic acid
- 2-(THIEN-2-YLCARBONYL)BENZOIC ACID
- 2-(thiophene-2-carbonyl)benzoic acid
- 2-(2-thenoyl)benzoic acid
- 2-(2-thienoyl)benzoic acid
- 2-(Thiophen-2-carbonyl)-benzoesaeure
- 2-(thiophen-2-yl-carbonyl)-benzoic acid
- 2-(thiophene-2-carbonyl)-benzoic acid
- AA-516
- AC1L5WY4
- AC1Q5CYE
- NSC136418
- SureCN3859942
- CHEMBL1522535
- F0307-0872
- 46496-80-4
- EU-0003530
- IDI1_009148
- MFCD00101021
- 2-thienoylbenzoic acid
- SR-01000420314
- 2-(2-Thienylcarbonyl)benzoic acid, 97%
- MLS000056518
- NSC-136418
- EN300-12306
- CCG-16048
- LS-12826
- SMR000066309
- AA-516/25012123
- 2-(THIOPHENE-2-CARBONYL)BENZOICACID9&
- IFLab1_001281
- o-Thenoylbenzoesaure
- AKOS001073219
- SR-01000420314-1
- DTXSID70300367
- o-(2-thienoyl)benzoic acid
- 2-(THIOPHENE-2-CARBONYL)BENZOIC ACID 9&
- HMS1415K05
- KPJANWLDEVDGEA-UHFFFAOYSA-N
- HMS2186H21
- SCHEMBL3859942
- CS-0225191
- Z56886223
- 2-(Thiophene-2-carbonyl)benzoicacid
- 2-(thiophen-2-ylcarbonyl)benzoic acid
- G69445
- STL306823
- 2-(Thiophene-2-carbonyl)benzoic Acid
-
- MDL： MFCD00101021
- Inchi： 1S/C12H8O3S/c13-11(10-6-3-7-16-10)8-4-1-2-5-9(8)12(14)15/h1-7H,(H,14,15)
- InChI Key： KPJANWLDEVDGEA-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 232.01944
- Monoisotopic Mass: 232.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 82.6Ų
Experimental Properties
- Color/Form: No data available
- Density: Not available
- Melting Point: 143-147 °C (lit.)
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 54.37
- LogP: 2.67730
- Vapor Pressure: Not available
2-(Thiophene-2-carbonyl)benzoic Acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： 26-36/37
-
Hazardous Material Identification：
- Risk Phrases：22-36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Thiophene-2-carbonyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03661-10g |
2-(Thiophene-2-carbonyl)benzoic acid |
46496-80-4 | 97% | 10g |
¥2788.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03661-1g |
2-(Thiophene-2-carbonyl)benzoic acid |
46496-80-4 | 97% | 1g |
¥488.0 | 2024-07-18 | |
| TRC | B588948-100mg |
2-(Thiophene-2-carbonyl)benzoic Acid |
46496-80-4 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B588948-500mg |
2-(Thiophene-2-carbonyl)benzoic Acid |
46496-80-4 | 500mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B588948-1g |
2-(Thiophene-2-carbonyl)benzoic Acid |
46496-80-4 | 1g |
$ 115.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 655287-1G |
2-(Thiophene-2-carbonyl)benzoic Acid |
46496-80-4 | 97% | 1G |
318.57 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 655287-10G |
2-(Thiophene-2-carbonyl)benzoic Acid |
46496-80-4 | 97% | 10G |
1821.49 | 2021-05-17 | |
| abcr | AB130884-1 g |
2-(2-Thienylcarbonyl)benzoic acid; . |
46496-80-4 | 1g |
€157.40 | 2023-05-10 | ||
| abcr | AB130884-5 g |
2-(2-Thienylcarbonyl)benzoic acid; . |
46496-80-4 | 5g |
€369.60 | 2023-05-10 | ||
| Enamine | EN300-12306-0.05g |
2-(thiophene-2-carbonyl)benzoic acid |
46496-80-4 | 95% | 0.05g |
$19.0 | 2023-04-30 |
2-(Thiophene-2-carbonyl)benzoic Acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
46496-80-4 (2-(Thiophene-2-carbonyl)benzoic Acid) Related Products
- 50454-38-1(Benzoic acid, 2-[1,3-dioxo-3-(2-thienyl)propyl]-)
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- 88220-29-5(Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylcarbonyl)-)
- 88220-17-1(Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylcarbonyl)-)
- 62636-89-9(Benzoic acid, 2-[[5-(5-hydroxy-1-oxopentyl)-2-thienyl]methyl]-)
- 62636-87-7(Benzoic acid,2-(2-thienylmethyl)-)
- 7495-39-8(2-Naphthalenecarboxylicacid, 1-(2-thienylcarbonyl)-)
- 30011-75-7(3-Thiophenecarboxylicacid, 2-benzoyl-)
- 175136-70-6((2,3,4,5,6-Pentamethylphenyl)(thiophen-2-yl)methanone)
- 88220-21-7(Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)-)
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